4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• IUPAC Name: 4-[(3-bromothiophen-2-yl)methylamino]butan-2-ol
• InChI: InChI=1S/C9H14BrNOS/c1-7(12)2-4-11-6-9-8(10)3-5-13-9/h3,5,7,11-12H,2,4,6H2,1H3
• InChI Key: IIAKJDFCYHFVTK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=C(C=CS1)Br)O

Description

4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol is a synthetic amino alcohol derivative featuring a brominated thiophene moiety. Its structure comprises a butan-2-ol backbone substituted with a methylamino group linked to a 3-bromothiophen-2-yl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol typically involves the reaction of 3-bromothiophene-2-carbaldehyde with an appropriate amine and a reducing agent. One common method is the reductive amination of 3-bromothiophene-2-carbaldehyde with 2-amino-2-methyl-1-propanol in the presence of a reducing agent such as sodium borohydride . The reaction is usually carried out in an organic solvent like ethanol or methanol under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-one.

Reduction: Formation of 4-{[(3-Thiophen-2-yl)methyl]amino}butan-2-ol.

Substitution: Formation of 4-{[(3-Azidothiophen-2-yl)methyl]amino}butan-2-ol or 4-{[(3-Cyanothiophen-2-yl)methyl]amino}butan-2-ol.

Scientific Research Applications

4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions between brominated thiophenes and biological molecules.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets. The bromine atom and the thiophene ring play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other proteins, leading to changes in their activity or function. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, molecular weights, and properties of 4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol with related compounds:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity
4-{[(3-Bromothiophen-2-yl)methyl]amino}butan-2-ol	Butan-2-ol	3-Bromothiophen-2-ylmethylamino	~262 (calculated)	-OH, -NH-, Br, thiophene	Antimicrobial (inferred)
Rhododendrol (4-(p-Hydroxyphenyl)butan-2-ol)	Butan-2-ol	p-Hydroxyphenyl	166.22	-OH, phenol	Diuretic, diaphoretic
Ethyl 4-(3-cyanophenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate	Butenoate	3-Cyanophenyl, 4-methoxyphenylamino	~352 (calculated)	-CN, -OCH3, ester	Not reported
4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol	Butan-2-ol	Nitrophenyl, hydroxyethyl	280.31	-NO2, -OH, tertiary amine	Not reported
3b (Phenothiazine-tetrazolyl derivative)	Butan-2-ol	Phenothiazine, tetrazolyl, 4-methoxyphenyl	~550 (estimated)	Tetrazole, phenothiazine	CNS activity (inferred)

Physicochemical Properties

• Solubility: The target compound’s bromothiophene group reduces water solubility compared to rhododendrol’s polar phenol. Nitro groups (e.g., in ’s compound) further decrease solubility due to hydrophobicity .
• Stability : Bromine’s electron-withdrawing effect may increase stability under acidic conditions compared to electron-donating groups like methoxy .